![molecular formula C13H18FNO B1462071 5-Fluoro-2-[methyl(2-methylbutyl)amino]benzaldehyde CAS No. 1096809-56-1](/img/structure/B1462071.png)
5-Fluoro-2-[methyl(2-methylbutyl)amino]benzaldehyde
Overview
Description
5-Fluoro-2-[methyl(2-methylbutyl)amino]benzaldehyde is a chemical compound with the CAS Number: 1096809-56-1 . It has a molecular weight of 223.29 and its IUPAC name is 5-fluoro-2-[methyl(2-methylbutyl)amino]benzaldehyde .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H18FNO/c1-4-10(2)8-15(3)13-6-5-12(14)7-11(13)9-16/h5-7,9-10H,4,8H2,1-3H3 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
5-Fluoro-2-[methyl(2-methylbutyl)amino]benzaldehyde is a liquid at room temperature .Scientific Research Applications
Chemical Synthesis and Modification
5-Fluoro-2-[methyl(2-methylbutyl)amino]benzaldehyde and its analogs are pivotal in the development of chemical synthesis techniques. For instance, research has explored the use of Pd-catalyzed ortho C-H methylation and fluorination of benzaldehydes using orthanilic acids as transient directing groups. This method demonstrates the versatility of benzaldehydes in chemical synthesis, particularly in the introduction of fluorine atoms which are significant in the development of pharmaceuticals and agrochemicals due to their unique reactivity and the ability to modulate the biological activity of molecules (Chen & Sorensen, 2018).
Anticancer Research
Fluorinated analogs of benzaldehydes have been synthesized and investigated for their anticancer activities. A notable study synthesized a series of fluorinated benzaldehydes and used them in the Wittig synthesis of fluoro-substituted stilbenes, leading to the development of fluorinated analogues of the anticancer combretastatins. These compounds showed potent cell growth inhibitory properties, highlighting the potential of fluorinated benzaldehydes in cancer therapy (Lawrence et al., 2003).
Development of Fluorogenic Probes
Research into fluorogenic probes for sensing cellular conditions has also utilized compounds related to 5-Fluoro-2-[methyl(2-methylbutyl)amino]benzaldehyde. For example, methyl 5-MeO-N-aminoanthranilate, a molecule with a single substituted benzene ring similar in structural complexity to 5-Fluoro-2-[methyl(2-methylbutyl)amino]benzaldehyde, has been applied towards the fluorescence detection of endogenous carbonyls. These carbonyls are markers of cell stress, and the probe's ability to complex with aldehydic products under physiological conditions offers insights into cellular health and stress responses (Suchý et al., 2019).
Pharmaceutical Synthesis
The synthesis and biological evaluation of fluorinated compounds, including those related to 5-Fluoro-2-[methyl(2-methylbutyl)amino]benzaldehyde, play a crucial role in the development of new pharmaceuticals. For instance, novel synthesis routes have been explored for the development of 4-fluoropyridines, which are important in medicinal chemistry due to their presence in various bioactive compounds. These routes involve complex reactions such as ireland-claisen and aza-cope rearrangements, demonstrating the intricate chemistry involved in incorporating fluorine into biologically relevant molecules (Wittmann et al., 2006).
Safety and Hazards
properties
IUPAC Name |
5-fluoro-2-[methyl(2-methylbutyl)amino]benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18FNO/c1-4-10(2)8-15(3)13-6-5-12(14)7-11(13)9-16/h5-7,9-10H,4,8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUNWRCUUGSWTDA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)CN(C)C1=C(C=C(C=C1)F)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-[methyl(2-methylbutyl)amino]benzaldehyde | |
CAS RN |
1096809-56-1 |
Source
|
| Record name | 5-fluoro-2-[methyl(2-methylbutyl)amino]benzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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